tert-Butyl 3-iodo-7-methoxy-1H-indazole-1-carboxylate

• IUPAC Name: tert-butyl 3-iodo-7-methoxyindazole-1-carboxylate
• InChI: InChI=1S/C13H15IN2O3/c1-13(2,3)19-12(17)16-10-8(11(14)15-16)6-5-7-9(10)18-4/h5-7H,1-4H3
• InChI Key: HFJZJGMJVPARQO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2=C(C=CC=C2OC)C(=N1)I
• Molecular Formula: C13H15IN2O3
• Molecular Weight: 374.17 g/mol

Description

“tert-Butyl 3-iodo-7-methoxy-1H-indazole-1-carboxylate” is a chemical compound with the molecular formula C13H15IN2O3. It has a molecular weight of 374.18. It is a solid substance that should be stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C.

Synthesis Analysis

The synthesis of indazole compounds, such as “this compound”, has been a topic of interest in recent years. Various strategies have been employed, including transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C13H15IN2O3/c1-13(2,3)19-12(17)16-10-8(11(14)15-16)6-5-7-9(10)18-4/h5-7H,1-4H3. This code provides a unique representation of the molecule’s structure.

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not mentioned in the search results, indazole compounds in general have been synthesized through various reactions. These include Cu(OAc)2-catalyzed reactions to form N–N bonds employing oxygen as the terminal oxidant.

Physical And Chemical Properties Analysis

“this compound” is a solid substance. It should be stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C.

Scientific Research Applications

Decomposition of Methyl Tert-Butyl Ether

A study highlighted the decomposition of Methyl tert-butyl ether (MTBE) using a cold plasma reactor, demonstrating an alternative method for decomposing and converting MTBE into various compounds. This process might share relevance with the decomposition or transformation pathways of related compounds including tert-Butyl 3-iodo-7-methoxy-1H-indazole-1-carboxylate due to the presence of the tert-butyl group (L. Hsieh et al., 2011).

Synthesis of MTBE

Research on the synthesis of MTBE from methanol and iso-butylene on supported and unsupported H4SiW12O40 provides insights into the catalytic processes that might be applicable to the synthesis or transformation of this compound (A. Bielański et al., 2003).

Synthetic Phenolic Antioxidants

A review on synthetic phenolic antioxidants, including 2,6-di-tert-butyl-4-methylphenol (BHT) and 2,4-di-tert-butyl-phenol (DBP), discusses their environmental occurrence, human exposure, and toxicity. This could relate to studies on the environmental impact and safety of related tert-butyl-containing compounds (Runzeng Liu & S. Mabury, 2020).

Biological Activity of Indazole Derivatives

A study on Lonidamine, a derivative of indazole-3-carboxylic acid, discusses its antineoplastic drug properties and its mechanism of action, which inhibits oxygen consumption and aerobic glycolysis of neoplastic cells. This information could be pertinent to understanding the biological activities and potential therapeutic applications of this compound (S. Di Cosimo et al., 2003).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. The precautionary statements associated with this compound are P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).